Cas no 2758003-79-9 (6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-b]pyridazine hydrobromide)

• Product Name: 6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-b]pyridazine hydrobromide
• CAS No: 2758003-79-9
• MF: C₈H₇BrClF₂N₃
• MW: 298.51508641243
• CID: 5464910
• Update Time: 2026-03-10

6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-b]pyridazine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-b]pyridazine hydrobromide
• Imidazo[1,2-b]pyridazine, 6-chloro-8-(difluoromethyl)-2-methyl-, hydrobromide (1:1)
• 6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-b]pyridazine hydrobromide

• Inchi： 1S/C8H6ClF2N3.BrH/c1-4-3-14-8(12-4)5(7(10)11)2-6(9)13-14;/h2-3,7H,1H3;1H
• InChI Key： BIMOMKDUHKFHLH-UHFFFAOYSA-N
• SMILES： Br.ClC1C=C(C(F)F)C2=NC(C)=CN2N=1

Computed Properties

• Exact Mass: 296.94799 g/mol
• Monoisotopic Mass: 296.94799 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• Molecular Weight: 298.51

Additional information on 6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-b]pyridazine hydrobromide

Comprehensive Overview of 6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-b]pyridazine hydrobromide (CAS No. 2758003-79-9)

The compound 6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-b]pyridazine hydrobromide (CAS No. 2758003-79-9) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-b]pyridazine core and difluoromethyl substitution, make it a promising candidate for drug discovery and crop protection applications. Researchers are increasingly exploring its potential as a kinase inhibitor or bioactive intermediate, aligning with the growing demand for novel heterocyclic compounds in medicinal chemistry.

In recent years, the scientific community has shown heightened interest in fluorinated heterocycles, driven by their enhanced metabolic stability and bioavailability. The presence of both chloro and difluoromethyl groups in this molecule contributes to its lipophilicity and electronic properties, factors critical for optimizing pharmacokinetic profiles. Current literature suggests compounds with similar frameworks exhibit activity against various biological targets, making 2758003-79-9 a subject of patent analyses and structure-activity relationship (SAR) studies.

The synthetic route to 6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-b]pyridazine hydrobromide typically involves multi-step organic transformations, including cyclization and halogenation processes. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the structural integrity of this bromide salt form. Its crystalline nature and solubility profile in polar solvents facilitate formulation development, addressing common challenges in preclinical research for new chemical entities.

From a regulatory perspective, this compound falls under research-grade materials with no current therapeutic approvals. However, its structural analogs appear in recent publications investigating JAK/STAT pathway inhibitors and antifungal agents, reflecting industry trends toward targeted therapies. Stability studies indicate proper storage under inert atmosphere at -20°C maintains compound integrity, crucial for reproducible biological screening results.

Emerging applications of imidazo[1,2-b]pyridazine derivatives in fluorescence labeling and molecular probes further expand the potential utility of CAS 2758003-79-9. The electron-withdrawing difluoromethyl group may enable unique photophysical properties, positioning this compound as a candidate for diagnostic imaging development. Such multidisciplinary applications resonate with current market demands for multifunctional research chemicals.

Quality control protocols for 6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-b]pyridazine hydrobromide typically employ reverse-phase HPLC with UV detection, achieving ≥95% purity standards for research use. Suppliers often provide detailed certificates of analysis including residual solvent screening and elemental analysis data, meeting the pharmaceutical industry's increasing emphasis on compound characterization.

The growing database of pyridazine-based compounds in drug development pipelines suggests expanding opportunities for this chemical class. Patent landscapes reveal structural similarities between 2758003-79-9 and clinical-stage molecules targeting inflammatory diseases, highlighting its relevance to current therapeutic areas with high unmet medical needs. Researchers should monitor evolving literature regarding this compound's specific biological activities.

Environmental and safety assessments of 6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-b]pyridazine hydrobromide follow standard laboratory chemical handling protocols. While not classified as hazardous under current systems, proper personal protective equipment (PPE) including gloves and safety glasses remains recommended during handling, consistent with general organic compound safety practices.

Future research directions may explore the structure-activity relationships of various salts beyond the hydrobromide form, potentially optimizing solubility or crystallinity for specific applications. The compound's modular structure also allows for further derivatization at multiple positions, offering medicinal chemists valuable opportunities for lead optimization campaigns in drug discovery programs.